Cas no 6297-22-9 (methyl 4-oxocyclohexane-1-carboxylate)

methyl 4-oxocyclohexane-1-carboxylate Properties

Names and Identifiers

• Methyl 4-oxocyclohexanecarboxylate
• 4-Oxocyclohexanecarboxylic acid methyl ester
• 4-CYCLOHEXANE CARBOXYLIC ACID METHYL ESTER
• 4-ketocyclohexanecarboxylate
• 4-oxo-Cyclohexanecarboxylic acid methyl ester
• Methy-4-oxocyclohexane carboxylate
• Methyl 4-ketocyclohexanecarboxylate
• Methyl 4-Oxocyclohex
• methyl 4-oxocyclohexane-1-carboxylate
• Methyl cyclohexanone-4-carboxylate
• cyclohexanecarboxylic acid, 4-oxo-, methyl ester
• methyl4-oxocyclohexanecarboxylate
• 4-(Methoxycarbonyl)cyclohexanone
• cyclohexanone-4-carboxylic acid methyl ester
• Cyclohexanecarboxylicacid, 4-oxo-, methyl ester
• 4-oxo-cyclohexane-1-carboxylic acid methyl ester
• NSC-17321
• AS-18457
• FT-0671884
• InChI=1/C8H12O3/c1-11-8(10)6-2-4-7(9)5-3-6/h6H,2-5H2,1H
• NSC 17321
• 6297-22-9
• EN300-85391
• MFCD00270324
• CS-W005848
• AM20070503
• methyl 4-ketocyclohexane carboxylate
• SCHEMBL791232
• methyl 4-oxocyclohexane-carboxylate
• J-522365
• methyl 4-oxocyclohexane carboxylate
• 4-carbomethoxy-1-cyclohexanone
• PB43190
• 4-oxocyclohexane carboxylic acid methylester
• DL-Ethylgonendione
• NSC17321
• AKOS006272504
• 4-keto-cyclohexyl formic acid methyl ester
• DTXSID50280517
• SY022071
• BLYKGTCYDJZLFB-UHFFFAOYSA-N
• methyl 4-oxocyclohexanecarboxylate
• DB-030028
• DTXCID60231671
• 4-oxo-Cyclohexanecarboxylic Acid Methyl Ester; 4-(Methoxycarbonyl)cyclohexanone; Methyl 4-Ketocyclohexanecarboxylate; Methyl cyclohexanone-4-carboxylate; NSC 17321;
• 4-Oxo-cyclohexanecarboxylic acid methyl ester
• METHYL 4-KETOCYCLOHEXANECARBOXYLATE
• +Expand

• MDL： MFCD00270324
• InChIKey： BLYKGTCYDJZLFB-UHFFFAOYSA-N
• Inchi： 1S/C8H12O3/c1-11-8(10)6-2-4-7(9)5-3-6/h6H,2-5H2,1H3
• SMILES： O(C)C(C1CCC(CC1)=O)=O

Computed Properties

• Exact Mass: 156.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 156.079
• Heavy Atom Count: 11
• Complexity: 164
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 0.91870
• PSA: 43.37000
• Refractive Index: 1.46
• Boiling Point: 230.8°C at 760 mmHg
• Flash Point: 230.8 °C at 760 mmHg
• Color/Form: Colorless to Yellow Liquid
• Density: 1.1

methyl 4-oxocyclohexane-1-carboxylate Security Information

• Hazard Statement： H227-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Inert atmosphere,Room Temperature
• Signal Word：Warning

methyl 4-oxocyclohexane-1-carboxylate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%